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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for handling 1-Methyl-2-
pyrrolidineethanol (CAS No: 67004-64-2) in a laboratory setting. Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and the integrity of
experimental work.

Introduction

1-Methyl-2-pyrrolidineethanol is a heterocyclic compound used as a pharmaceutical
intermediate and in the synthesis of other organic compounds.[1] It is a clear yellow to
brownish liquid that is miscible with water.[1][2] While a valuable reagent, it presents several
health and safety hazards that necessitate careful handling and the implementation of stringent
safety protocols.

Hazard Identification and Classification

1-Methyl-2-pyrrolidineethanol is classified as a hazardous substance with the following
primary concerns:

e Acute Oral Toxicity: Harmful if swallowed.[3][4]
 Skin Irritation: Causes skin irritation.[3][4]

o Serious Eye Damage: Causes serious eye damage.[3][4]
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e Combustible Liquid: It is a combustible liquid and should be kept away from heat and open
flames.

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical property data for 1-
Methyl-2-pyrrolidineethanol.

Property Value Reference
Molecular Formula C7H15NO [4]
Molecular Weight 129.20 g/mol [41[5]

CAS Number 67004-64-2 [3]
Appearance Clear yellow to brownish liquid [1]

Boiling Point 110-112 °C at 14 mmHg [1]

Density 0.951 g/mL at 25 °C [1]

Flash Point 84 °C (183.2 °F) - closed cup

Acute Toxicity (Oral LD50, Rat) 1800 mg/kg [3]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory before handling 1-Methyl-2-
pyrrolidineethanol. The following PPE should be worn at all times:

o Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are
required.[3][6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves
should be inspected for integrity before each use and disposed of properly after handling the
chemical.[3][7]
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o Skin and Body Protection: A laboratory coat, long-sleeved clothing, and closed-toe shoes are
essential to prevent skin contact.[7][8] For larger quantities or in case of a splash risk, a
chemical-resistant apron should be used.[8]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[9][10] If engineering controls are insufficient, a NIOSH-approved
respirator with an appropriate organic vapor cartridge is necessary.[9]

Engineering Controls

« Ventilation: All handling of 1-Methyl-2-pyrrolidineethanol should be performed in a properly
functioning chemical fume hood to minimize inhalation exposure.[10]

o Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be
readily accessible in the immediate work area.[11]

Handling and Storage Procedures

» Handling:

o

Avoid contact with skin, eyes, and clothing.[6]

[¢]

Do not breathe vapors or mist.[8]

[¢]

Keep away from heat, sparks, and open flames.[12]

o

Use only non-sparking tools to prevent ignition.[11]

o

Ground all containers and transfer equipment to prevent static discharge.
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.[3][9]

o Keep containers tightly closed when not in use.[12]

o Store in a segregated and approved area, and protect from light.[8][11]
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Spill and Emergency Procedures

o Small Spills:

Evacuate the immediate area.

[e]

o

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, sand, or earth.[3]

o

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[3]

o

Clean the spill area with soap and water.
o Large Spills:

o Evacuate the laboratory and alert others.

o Prevent the spill from entering drains.[3]

o Contact the institution's emergency response team.
o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[3]

o Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

Waste Disposal
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All waste containing 1-Methyl-2-pyrrolidineethanol must be disposed of as hazardous waste
in accordance with local, state, and federal regulations.[3] Do not mix with other waste streams.

[3]

Visual Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 1-Methyl-2-
pyrrolidineethanol in a laboratory setting.
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Preparation Emergency Procedures
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Caption: Workflow for the safe handling of 1-Methyl-2-pyrrolidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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